Cas no 2680764-12-7 (benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate)

• Product Name: benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate
• CAS No: 2680764-12-7
• MF: C₁₄H₁₂ClN₃O₃S
• MW: 337.781380653381
• CID: 6019838
• PubChem ID: 165939878
• Update Time: 2025-05-26

benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate
• 2680764-12-7
• EN300-28296658

• Inchi： 1S/C14H12ClN3O3S/c1-22-13-16-11(15)10(7-19)12(17-13)18-14(20)21-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,16,17,18,20)
• InChI Key： AOKZWBRTNKLETP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC(=N1)SC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.0287901g/mol
• Monoisotopic Mass: 337.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate

Research Briefing on Benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate (CAS: 2680764-12-7)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate (CAS: 2680764-12-7). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The following sections outline the research background, objectives, methodologies, key findings, and implications of recent studies involving this compound.

The compound benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate is a pyrimidine derivative, a class of heterocyclic compounds known for their diverse biological activities. Pyrimidine derivatives are widely explored in medicinal chemistry for their roles as enzyme inhibitors, receptor modulators, and anticancer agents. The presence of functional groups such as chloro, formyl, and methylsulfanyl in this compound suggests its potential reactivity and utility in synthetic chemistry and drug design.

Recent studies have focused on the synthesis and characterization of benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate, with particular emphasis on its role as an intermediate in the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. Computational modeling and docking studies have also been conducted to predict its interactions with biological targets.

One of the key findings from recent research is the compound's potential as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Preliminary in vitro assays have demonstrated that derivatives of benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate exhibit inhibitory activity against specific kinase enzymes, suggesting its promise in the development of targeted therapies.

In addition to its applications in kinase inhibition, this compound has also been investigated for its role in the synthesis of antimicrobial agents. The chloro and formyl groups present in the molecule are known to contribute to its reactivity, enabling the creation of derivatives with enhanced biological activity. Recent studies have reported the synthesis of novel antimicrobial compounds using benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate as a key intermediate, with promising results against resistant bacterial strains.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively exploring modifications to the core structure to improve solubility, bioavailability, and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-[6-chloro-5-formyl-2-(methylsulfanyl)pyrimidin-4-yl]carbamate (CAS: 2680764-12-7) represents a versatile and promising scaffold in medicinal chemistry. Its potential as an intermediate for kinase inhibitors and antimicrobial agents highlights its relevance in contemporary drug discovery. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing challenges in drug design and delivery.